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Compound of Interest

Compound Name: 2-lodobiphenyl

Cat. No.: B1664525

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 2-
iodobiphenyl, a critical intermediate in various fields of chemical synthesis. The document
outlines its key physical properties, presents detailed experimental protocols for their
determination, and offers a logical workflow for these analytical procedures.

Core Physicochemical Data

2-lodobiphenyl is an ortho-halogenated biphenyl synthesized from 2-aminobiphenyl. Its
physical state at ambient temperature is described as a clear, colorless to yellow liquid, though
some suppliers characterize it as a white to pale yellow crystalline powder.[1][2][3] This
discrepancy may be attributed to the purity of the substance, as impurities can significantly
lower the melting point.

Quantitative Data Summary

The melting and boiling points are crucial parameters for handling, reaction setup, and
purification processes such as distillation. The table below summarizes the reported values for
2-iodobiphenyl.
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Physical Property Value Notes
) ) May be lower depending on
Melting Point 70-75 °C i
purity.[1]
o . Decomposes at higher
Boiling Point 300-305 °C

temperatures.[1]

Experimental Protocols for Determination of
Physical Properties

Accurate determination of melting and boiling points is fundamental for compound identification
and purity assessment. The following sections detail standardized laboratory methodologies.

Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions to a liquid. A
sharp melting range (typically 0.5-1.0°C) is indicative of a pure compound, whereas a broad
melting range suggests the presence of impurities.

Methodology: Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp or Thiele
Tube)

e Sample Preparation:

o Ensure the 2-iodobiphenyl sample is completely dry and in a fine, powdered form. If the
sample consists of coarse crystals, it should be crushed using a mortar and pestle.

o Load a small amount of the powdered sample into a capillary tube (sealed at one end) to a
height of 1-2 mm. This is achieved by tapping the open end of the tube into the powder
and then compacting the sample at the bottom.

e Apparatus Setup:

o Mel-Temp Apparatus: Place the loaded capillary tube into the sample holder of the

apparatus.
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o Thiele Tube: Attach the capillary tube to a thermometer using a rubber band or thread,
ensuring the sample is aligned with the thermometer bulb. Immerse this assembly in the
oil bath of the Thiele tube.

e Measurement:
o Heat the apparatus rapidly to obtain an approximate melting point.
o Allow the apparatus to cool.

o For an accurate measurement, begin heating again at a slow rate (approximately 2°C per
minute) as the temperature approaches the approximate melting point.

o Record the temperature at which the first signs of melting are observed (T1) and the
temperature at which the entire sample has turned into a clear liquid (T2). The melting
range is T1-T2.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure. It is a key indicator of a liquid's volatility and purity.

Methodology: Distillation or Thiele Tube Method
o Sample and Apparatus Setup (Thiele Tube):
o Place a few milliliters of 2-iodobiphenyl into a small test tube (fusion tube).
o Insert a capillary tube (sealed at one end) into the liquid with the open end down.

o Attach the test tube to a thermometer and place the assembly in a Thiele tube filled with a
heating oil (e.g., paraffin oil).

¢ Measurement:

o Gently heat the arm of the Thiele tube. Convection currents will ensure uniform
temperature distribution.
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As the liquid heats, air trapped in the capillary tube will expand and exit as bubbles.

[e]

Continue heating until a continuous and rapid stream of bubbles emerges from the
capillary tube. This indicates the liquid has reached its boiling point.

o

Remove the heat source and allow the apparatus to cool slowly.

o

[¢]

The boiling point is the temperature at which the stream of bubbles ceases and the liquid
just begins to enter the capillary tube.

Logical and Experimental Workflows

Visualizing the experimental process is crucial for ensuring procedural accuracy and
reproducibility. The following diagrams illustrate the logical workflows for determining the
melting and boiling points of 2-iodobiphenyl.
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Workflow for Melting Point Determination.
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Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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